(E)-methyl 2-(4-fluoro-2-((2-nitrobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate

• IUPAC Name: methyl 2-[4-fluoro-2-(2-nitrobenzoyl)imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C17H12FN3O5S/c1-26-14(22)9-20-15-11(18)6-4-8-13(15)27-17(20)19-16(23)10-5-2-3-7-12(10)21(24)25/h2-8H,9H2,1H3
• InChI Key: SPXAANSBCODNNB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=CC=C3[N+](=O)[O-])F
• Molecular Formula: C17H12FN3O5S
• Molecular Weight: 389.4 g/mol

Description

(E)-methyl 2-(4-fluoro-2-((2-nitrobenzoyl)imino)benzo[d]thiazol-3(2H)-yl)acetate is a complex organic compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicinal chemistry, material science, and biochemistry. This compound is synthesized using a multi-step process and has shown promising results in various studies.

Scientific Research Applications

• Antimicrobial Activities : A study by Mishra et al. (2019) explored benzothiazole-imino-benzoic acid Schiff Bases, which are structurally similar to the compound . These compounds, along with their metal complexes, exhibited significant antimicrobial activity against human epidemic-causing bacterial strains (Mishra et al., 2019).

• Cyanide Sensors : Elsafy et al. (2018) synthesized benzothiazole-imino compounds that function as sensitive and selective sensors for the detection of cyanide in aqueous media. This indicates a potential application of similar compounds in environmental monitoring and safety (Elsafy et al., 2018).

• Antihypertensive Agents : Abdel-Wahab et al. (2008) investigated the synthesis of various compounds, including thiazole derivatives, for their potential as antihypertensive agents. The study found several compounds exhibiting good antihypertensive activity (Abdel-Wahab et al., 2008).

• Aldose Reductase Inhibitors : A study by Ali et al. (2012) synthesized and evaluated a series of iminothiazolidin-4-one acetate derivatives as inhibitors for aldehyde reductase (ALR1) and aldose reductase (ALR2), which are important in the treatment of diabetic complications (Ali et al., 2012).

• Anticancer Agents : The synthesis of benzothiazole derivatives, closely related to the compound , was explored by Osmaniye et al. (2018). These compounds showed potential as anticancer agents, with several derivatives displaying promising activity against various cancer cell lines (Osmaniye et al., 2018).

• Antimicrobial Activity of Schiff Base Ligands : Vinusha et al. (2015) synthesized Schiff bases derived from thiazoles and studied their antimicrobial activity. The compounds demonstrated moderate activity against certain bacterial and fungal species (Vinusha et al., 2015).